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Compound of Interest

Compound Name: Benzyl-PEG8-alcohol

Cat. No.: B1528968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Benzyl-PEG8-alcohol. This molecule is a monodisperse polyethylene glycol

(PEG) derivative containing a benzyl ether at one terminus and a hydroxyl group at the other,

making it a valuable bifunctional linker in bioconjugation, drug delivery, and proteomics,

particularly as a component in Proteolysis Targeting Chimeras (PROTACs).

Core Chemical and Physical Properties
Benzyl-PEG8-alcohol, with the CAS number 477775-73-8, is a well-defined chemical entity. Its

structure consists of a benzyl group attached to an octaethylene glycol chain, terminating in a

primary alcohol. This amphipathic nature, combining a hydrophobic benzyl group with a

hydrophilic PEG chain, influences its solubility and interaction with biological systems.

Identification and Structure
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Property Value Source

IUPAC Name

2-[2-[2-[2-[2-[2-[2-(2-

phenylmethoxyethoxy)ethoxy]e

thoxy]ethoxy]ethoxy]ethoxy]eth

oxy]ethanol

[1]

Synonyms

1-Phenyl-2,5,8,11,14,17,20,23-

octaoxapentacosan-25-ol,

Octaethylene glycol

monobenzyl ether, BnO-PEG8-

OH

[1]

CAS Number 477775-73-8 [1]

Molecular Formula C23H40O9 [1]

Molecular Weight 460.6 g/mol [1]

Canonical SMILES
C1=CC=C(C=C1)COCCOCCO

CCOCCOCCOCCOCCOCCO
[1]

Computed Physicochemical Data
While extensive experimental data for Benzyl-PEG8-alcohol is not readily available in public

literature, computational models provide valuable insights into its properties.
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Property Computed Value Source

XLogP3 0.8 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
9 PubChem

Rotatable Bond Count 25 PubChem

Exact Mass 460.267233 g/mol [1]

Monoisotopic Mass 460.267233 g/mol [1]

Topological Polar Surface Area 109 Å² PubChem

Heavy Atom Count 32 PubChem

Physical State and Solubility
Based on the properties of similar PEG compounds and the parent compound, benzyl alcohol,

Benzyl-PEG8-alcohol is expected to be a liquid at room temperature. Its amphipathic structure

suggests solubility in a range of solvents. The hydrophilic PEG chain confers solubility in water

and other polar solvents, while the benzyl group provides solubility in some organic solvents.

Appearance: Expected to be a colorless to pale yellow liquid.

Solubility: Soluble in water, ethanol, methanol, and other polar organic solvents. Solubility in

nonpolar organic solvents is expected to be limited.

Experimental Protocols for Physicochemical
Characterization
Due to the limited availability of specific experimental data for Benzyl-PEG8-alcohol, this

section outlines general methodologies commonly employed for the characterization of

PEGylated molecules. These protocols are foundational for any researcher aiming to verify the

identity, purity, and physicochemical properties of this compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure and assess purity.

Methodology:

Sample Preparation: Dissolve 5-10 mg of Benzyl-PEG8-alcohol in a suitable deuterated

solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

¹H NMR Analysis: Acquire the proton NMR spectrum. The spectrum should show

characteristic peaks for the aromatic protons of the benzyl group (typically in the δ 7.2-7.4

ppm region), the benzylic methylene protons (around δ 4.5 ppm), the ethylene glycol repeat

units (a complex multiplet typically between δ 3.5-3.7 ppm), and the terminal alcohol proton.

¹³C NMR Analysis: Acquire the carbon NMR spectrum to confirm the presence of all carbon

atoms in their expected chemical environments.

Data Interpretation: Integrate the proton signals to confirm the ratio of protons in different

parts of the molecule, which should be consistent with the structure of Benzyl-PEG8-
alcohol.

Mass Spectrometry (MS)
Purpose: To determine the exact molecular weight and confirm the molecular formula.

Methodology:

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,

methanol or acetonitrile) with or without a small amount of an ionization aid (e.g., formic acid

for ESI+).

Analysis: Infuse the sample into an electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometer.

Data Interpretation: The resulting mass spectrum should show a prominent peak

corresponding to the molecular ion ([M+H]⁺ or [M+Na]⁺). The measured mass should be

within a few ppm of the calculated exact mass (460.267233 Da).
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Size Exclusion Chromatography (SEC)
Purpose: To determine the hydrodynamic volume and assess the polydispersity of the PEG

chain.

Methodology:

System Preparation: Use a chromatographic system equipped with a refractive index (RI) or

UV detector and a column suitable for separating polymers in the molecular weight range of

interest.

Mobile Phase: Select a suitable mobile phase in which the sample is soluble (e.g., aqueous

buffer or an organic solvent like THF).

Analysis: Inject the sample and a series of monodisperse PEG standards.

Data Interpretation: The retention time of Benzyl-PEG8-alcohol will be compared to the

calibration curve generated from the standards to determine its apparent molecular weight

and polydispersity index (PDI). For a monodisperse compound like Benzyl-PEG8-alcohol,
the PDI should be close to 1.0.

X-ray Diffraction (XRD)
Purpose: To determine the crystalline or amorphous nature of the compound in its solid state.

Methodology:

Sample Preparation: If the sample can be solidified, prepare a powdered sample.

Analysis: Analyze the sample using a powder X-ray diffractometer.

Data Interpretation: A diffractogram with sharp, well-defined peaks indicates a crystalline

structure, while a broad halo suggests an amorphous state.

Logical Relationship of Physicochemical Properties
The physicochemical properties of Benzyl-PEG8-alcohol are interconnected and dictate its

behavior in various applications. The following diagram illustrates these relationships.
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Molecular Structure Physicochemical Properties

Molecular Formula
(C23H40O9)

Molecular Weight
(~460.6 g/mol)

Physical State
(Expected: Liquid)

Functional Groups
(Benzyl Ether, Alcohol)

Solubility
(Amphiphilic)

ReactivityPEG Chain
(n=8)

Biological Interaction (e.g., Bioconjugation)
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Caption: Interrelationship of Benzyl-PEG8-alcohol's structural and physicochemical

properties.

Safety and Handling
A safety data sheet (SDS) for Benzyl-PEG8-alcohol indicates that comprehensive

toxicological data is not available.[2] Therefore, it should be handled with the standard

precautions for laboratory chemicals.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Use in a well-ventilated area. Avoid breathing vapors, mist, or gas. Avoid contact

with skin and eyes.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

This technical guide provides a summary of the available information on the physicochemical

properties of Benzyl-PEG8-alcohol. For researchers and drug development professionals, a
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thorough experimental characterization of this important linker molecule is recommended to

ensure its suitability for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Phenyl-2,5,8,11,14,17,20,23-octaoxapentacosan-25-ol | C23H40O9 | CID 57437703 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Physicochemical Properties of Benzyl-PEG8-alcohol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528968#what-are-the-physicochemical-properties-
of-benzyl-peg8-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

